Cas no 1021218-37-0 (1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one)

• Product Name: 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one
• CAS No: 1021218-37-0
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 6209854
• PubChem ID: 30858729
• Update Time: 2024-01-14

1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-(4-methoxyphenyl)ethan-1-one
• 1-[3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl]-2-(4-methoxyphenyl)ethanone
• AKOS002298980
• F5278-0003
• 1021218-37-0
• 1-(3-((dimethylamino)methyl)-2,4-dihydroxyphenyl)-2-(4-methoxyphenyl)ethanone

• Inchi： 1S/C18H21NO4/c1-19(2)11-15-16(20)9-8-14(18(15)22)17(21)10-12-4-6-13(23-3)7-5-12/h4-9,20,22H,10-11H2,1-3H3
• InChI Key： WATLLIWGFHSWCF-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C(C=1CN(C)C)O)C(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes